tert-butyl (3S)-3-(butylsulfamoyl)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl (3S)-3-(butylsulfamoyl)pyrrolidine-1-carboxylate (TBP) is a sulfonamide derivative that has been studied for its potential applications in pharmaceuticals, agrochemicals, and other industrial products. TBP is a highly versatile compound that can be used as a catalyst, an intermediate, and a building block for the synthesis of various compounds. TBP has also been studied for its potential biological activity, including its potential as an antimicrobial agent, an anti-inflammatory agent, and a potential anti-cancer agent.
Mechanism of Action
The mechanism of action of TBP is not fully understood, but it is believed to be related to its ability to interact with certain biological targets. It is believed that TBP can interact with enzymes and other proteins, leading to changes in their structure and function. It is also believed that TBP can interact with cells, leading to changes in their metabolism and gene expression.
Biochemical and Physiological Effects
TBP has been studied for its potential biochemical and physiological effects. In laboratory studies, TBP has been shown to inhibit the growth of certain bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has been shown to have the potential to modulate the immune system and to reduce inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using TBP in laboratory experiments include its versatility, its ability to interact with enzymes and other proteins, and its potential to modulate the immune system and reduce inflammation. The limitations of using TBP in laboratory experiments include its potential to interact with cells and to cause changes in their metabolism and gene expression.
Future Directions
For research on TBP include further exploration of its potential applications in pharmaceuticals, agrochemicals, and other industrial products. Additionally, further research is needed to better understand the mechanism of action of TBP and its potential biochemical and physiological effects. Furthermore, further research is needed to explore the potential of TBP to interact with enzymes and other proteins, as well as its potential to interact with cells and to cause changes in their metabolism and gene expression. Finally, further research is needed to explore the potential of TBP as a catalyst and as a building block for the synthesis of other compounds.
Synthesis Methods
TBP can be synthesized through a variety of methods, including the Wittig reaction, the Curtius rearrangement, and the Mitsunobu reaction. In the Wittig reaction, a phosphonium salt is reacted with a carbonyl compound to form an alkene. The Curtius rearrangement involves the reaction of an acyl azide with an amine to form an isocyanate, which can then be hydrolyzed to form the desired compound. The Mitsunobu reaction involves the reaction of an alcohol with a phosphine to form an alkene.
Scientific Research Applications
TBP has been studied for its potential applications in a variety of scientific fields. In pharmaceuticals, TBP has been studied for its potential as an antimicrobial agent and for its potential to inhibit the growth of certain bacteria, fungi, and viruses. In agrochemicals, TBP has been studied for its potential to act as an insecticide and to control the growth of weeds. In industrial products, TBP has been studied for its potential as a catalyst and as a building block for the synthesis of other compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (3S)-3-(butylsulfamoyl)pyrrolidine-1-carboxylate involves the reaction of tert-butyl (3S)-3-hydroxypyrrolidine-1-carboxylate with butylsulfamoyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl (3S)-3-hydroxypyrrolidine-1-carboxylate", "butylsulfamoyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add butylsulfamoyl chloride to a solution of tert-butyl (3S)-3-hydroxypyrrolidine-1-carboxylate in a suitable solvent (e.g. dichloromethane).", "Add a base (e.g. triethylamine) to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with a suitable solvent (e.g. ethyl acetate).", "Wash the organic layer with water and brine.", "Dry the organic layer over anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product as a white solid." ] } | |
CAS RN |
2567489-77-2 |
Molecular Formula |
C13H26N2O4S |
Molecular Weight |
306.4 |
Purity |
95 |
Origin of Product |
United States |
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